![molecular formula C19H18FN5O3 B6450320 5-fluoro-2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one CAS No. 2549023-55-2](/img/structure/B6450320.png)
5-fluoro-2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
Overview
Description
5-fluoro-2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C19H18FN5O3 and its molecular weight is 383.4 g/mol. The purity is usually 95%.
The exact mass of the compound 5-fluoro-2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one is 383.13936762 g/mol and the complexity rating of the compound is 696. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-fluoro-2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-fluoro-2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oxazoline Synthesis and Oxidation
Oxazolines and oxazoles are essential scaffolds found in natural products. Researchers have explored their synthesis using various reagents. Notably, the flow synthesis of oxazolines from β-hydroxy amides using Deoxo-Fluor® at room temperature has been successful. These oxazolines can then be oxidized to the corresponding oxazoles using commercial manganese dioxide. This method provides a safer and more efficient approach compared to traditional batch synthesis .
Anti-Cancer Activity
The compound’s structure suggests potential anti-cancer properties. While specific studies on this exact compound are scarce, related 1,2,4-oxadiazole derivatives have exhibited significant anti-cancer activity against human cancer cell lines. Further investigation into its cytotoxic effects and mechanisms could be valuable .
Chemotherapeutic Potential
Given its resemblance to pyrimidine analogs, such as 5-fluoro-uracil, this compound might have chemotherapeutic applications. However, its bioavailability and toxicity need careful consideration. Exploring its efficacy against solid malignant tumors could be worthwhile .
Polycyclic Compounds
The compound’s complex structure includes fused rings, making it a polycyclic system. Polycyclic compounds often exhibit unique properties and biological activities. Investigating its behavior in different environments and its interactions with other molecules could reveal novel applications .
Mechanism of Action
Target of Action
It is known that similar compounds, such as 1,2,4-oxadiazole linked 5-fluorouracil derivatives, have shown significant anti-cancer activity when evaluated against human cancer cell lines .
Mode of Action
It is known that similar compounds interact with their targets, leading to significant anti-cancer activity .
Biochemical Pathways
Similar compounds have been shown to exhibit anti-inflammatory, analgesic, diabetic, immunosuppressive, α,β 3 -receptor antagonist, antimicrobial, anti-helminthic, histamine-h3 and antiparasitic properties .
Pharmacokinetics
It is known that similar compounds, such as 5-fluorouracil, have limitations in clinical applications due to several side effects, including poor tumor selectivity, toxicity, lower drug-resistance, gastrointestinal toxicity, and adverse effects on the central nervous system .
Result of Action
Similar compounds have demonstrated promising anticancer activity towards a panel of four human cancer cell lines .
Action Environment
It is known that similar compounds have been synthesized and their structures confirmed by 1 hnmr, 13 cnmr and mass spectral analysis .
properties
IUPAC Name |
5-fluoro-2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]-4-phenyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN5O3/c1-12-11-14(23-28-12)18(27)24-7-9-25(10-8-24)19-21-16(15(20)17(26)22-19)13-5-3-2-4-6-13/h2-6,11H,7-10H2,1H3,(H,21,22,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNPAYYOUQDXFIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)N2CCN(CC2)C3=NC(=C(C(=O)N3)F)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]-4-phenyl-1H-pyrimidin-6-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide](/img/structure/B6450246.png)
![6-cyclopropyl-5-fluoro-2-{4-[2-(1-methyl-1H-indol-3-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one](/img/structure/B6450252.png)
![4',6'-dimethyl-8-{thieno[2,3-d]pyrimidin-4-yl}-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one](/img/structure/B6450257.png)
![2-(3-methoxyphenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one](/img/structure/B6450264.png)
![2-(4-fluorophenoxy)-1-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one](/img/structure/B6450266.png)
![2-(2-fluorophenoxy)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one](/img/structure/B6450281.png)
![2-(benzyloxy)-1-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one](/img/structure/B6450285.png)
![5-fluoro-2-{4-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetyl]piperazin-1-yl}-6-phenyl-3,4-dihydropyrimidin-4-one](/img/structure/B6450288.png)
![2-[5-(2-ethoxypyridine-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole](/img/structure/B6450304.png)
![2-(2-chlorophenyl)-1-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one](/img/structure/B6450309.png)
![5-fluoro-6-phenyl-2-{4-[2-(1H-pyrazol-1-yl)propanoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one](/img/structure/B6450318.png)
![2-(2,4-difluorophenyl)-1-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one](/img/structure/B6450324.png)
![N-[(4-bromophenyl)methyl]-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide](/img/structure/B6450325.png)
![2-(3-methoxybenzoyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole](/img/structure/B6450326.png)